Cas no 2680790-80-9 (benzyl N-(5-bromo-2-fluorophenyl)methyl-N-(prop-2-en-1-yl)carbamate)

• Product Name: benzyl N-(5-bromo-2-fluorophenyl)methyl-N-(prop-2-en-1-yl)carbamate
• CAS No: 2680790-80-9
• MF: C₁₈H₁₇BrFNO₂
• MW: 378.235487699509
• CID: 5624150
• PubChem ID: 165921577
• Update Time: 2025-06-14

benzyl N-(5-bromo-2-fluorophenyl)methyl-N-(prop-2-en-1-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28301641
• 2680790-80-9
• benzyl N-[(5-bromo-2-fluorophenyl)methyl]-N-(prop-2-en-1-yl)carbamate
• benzyl N-(5-bromo-2-fluorophenyl)methyl-N-(prop-2-en-1-yl)carbamate

• Inchi： 1S/C18H17BrFNO2/c1-2-10-21(12-15-11-16(19)8-9-17(15)20)18(22)23-13-14-6-4-3-5-7-14/h2-9,11H,1,10,12-13H2
• InChI Key： MESPKEOEGMPTCK-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)CN(C(=O)OCC1C=CC=CC=1)CC=C)F

Computed Properties

• Exact Mass: 377.04267g/mol
• Monoisotopic Mass: 377.04267g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 29.5Ų

Additional information on benzyl N-(5-bromo-2-fluorophenyl)methyl-N-(prop-2-en-1-yl)carbamate

Comprehensive Analysis of Benzyl N-(5-bromo-2-fluorophenyl)methyl-N-(prop-2-en-1-yl)carbamate (CAS No. 2680790-80-9)

The compound benzyl N-(5-bromo-2-fluorophenyl)methyl-N-(prop-2-en-1-yl)carbamate (CAS No. 2680790-80-9) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a benzyl carbamate backbone substituted with 5-bromo-2-fluorophenyl and prop-2-en-1-yl groups, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers are increasingly interested in this molecule due to its versatility in drug discovery and material science applications.

One of the key features of benzyl N-(5-bromo-2-fluorophenyl)methyl-N-(prop-2-en-1-yl)carbamate is its halogenated aromatic component, which enhances its reactivity in cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig couplings. This property aligns with current trends in green chemistry, where efficient and selective transformations are prioritized. The presence of both bromine and fluorine atoms also contributes to its potential as a bioisostere in medicinal chemistry, addressing common challenges in ADME optimization.

In the context of AI-driven drug design, this compound has garnered attention for its compatibility with machine learning models predicting molecular properties. Computational chemists often search for highly functionalized carbamates like this to validate QSAR algorithms. Additionally, its allyl group offers opportunities for click chemistry applications, a hot topic in bioconjugation and polymer science.

The synthesis of CAS No. 2680790-80-9 typically involves protection-deprotection strategies for the carbamate nitrogen, a process frequently discussed in organic synthesis forums. Recent advancements in flow chemistry have made its production more scalable, addressing industry demands for cost-effective intermediates. Environmental concerns have also driven research into catalytic methods for introducing the 5-bromo-2-fluorophenyl moiety without heavy metal residues.

From a patent landscape perspective, derivatives of this compound appear in applications related to kinase inhibitors and GPCR modulators, reflecting its relevance in oncology and CNS drug development. Its lipophilic efficiency (LipE) parameters are particularly noteworthy, as evidenced by discussions in medicinal chemistry publications. These characteristics make it a frequent subject in structure-activity relationship (SAR) studies.

Analytical characterization of benzyl N-(5-bromo-2-fluorophenyl)methyl-N-(prop-2-en-1-yl)carbamate relies heavily on LC-MS and NMR spectroscopy, with particular emphasis on distinguishing rotameric forms of the carbamate group. This aligns with growing interest in conformational analysis techniques for N-substituted carbamates. The compound's chromatographic behavior is also studied for HPLC method development, a common pain point in quality control laboratories.

Emerging applications include its use as a building block for covalent inhibitors targeting cysteine residues, leveraging the reactivity of its allyl carbamate functionality. This connects to broader discussions about targeted protein degradation strategies like PROTACs. Furthermore, its photophysical properties are being explored for fluorescent probes, especially in super-resolution microscopy techniques gaining traction in cell biology research.

Storage and handling recommendations for CAS 2680790-80-9 emphasize protection from moisture and light, with optimal stability observed under inert atmosphere conditions. These protocols reflect best practices for air-sensitive compounds frequently searched by process chemists. The compound's crystalline form has been characterized by XRPD, important for polymorph screening in preformulation studies.

In computational toxicology assessments, this molecule shows favorable in silico ADMET profiles, making it a candidate for lead optimization programs. Its metabolic stability data is often compared with similar N-benzyl carbamates in drug metabolism studies. Recent publications have explored its potential as a prodrug moiety, particularly for CNS-penetrant compounds where blood-brain barrier penetration is crucial.

The commercial availability of benzyl N-(5-bromo-2-fluorophenyl)methyl-N-(prop-2-en-1-yl)carbamate from specialized fine chemical suppliers has increased significantly, responding to demand from contract research organizations (CROs). Pricing trends indicate its value as a premium research chemical, with purity standards typically exceeding 98% HPLC for most applications. This aligns with industry shifts toward high-quality building blocks for fragment-based drug discovery.

Future research directions may explore its utility in DNA-encoded library (DEL) synthesis or as a handle for bioorthogonal chemistry. The compound's structural complexity makes it an interesting case study for retrosynthetic analysis in graduate-level organic chemistry curricula. As sustainable chemistry practices evolve, novel routes utilizing biocatalysis for its synthesis may emerge, potentially reducing reliance on traditional halogenation reagents.